Cas no 1361540-43-3 (6-(2,3,5-Trichlorophenyl)nicotinonitrile)

• Product Name: 6-(2,3,5-Trichlorophenyl)nicotinonitrile
• CAS No: 1361540-43-3
• MF: C₁₂H₅Cl₃N₂
• MW: 283.540499448776
• CID: 4912050
• Update Time: 2025-06-11

6-(2,3,5-Trichlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(2,3,5-Trichlorophenyl)nicotinonitrile

• Inchi： 1S/C12H5Cl3N2/c13-8-3-9(12(15)10(14)4-8)11-2-1-7(5-16)6-17-11/h1-4,6H
• InChI Key： LQFDKLFHIAHBHC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(C#N)=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 6-(2,3,5-Trichlorophenyl)nicotinonitrile

Introduction to 6-(2,3,5-Trichlorophenyl)nicotinonitrile (CAS No. 1361540-43-3)

6-(2,3,5-Trichlorophenyl)nicotinonitrile, with the CAS number 1361540-43-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its trichlorophenyl and nicotinonitrile moieties, which confer it with distinct chemical properties and reactivity.

The molecular formula of 6-(2,3,5-Trichlorophenyl)nicotinonitrile is C₁₂H₅Cl₃N₂, and its molecular weight is approximately 280.08 g/mol. The compound is a white to off-white solid at room temperature and is insoluble in water but soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it suitable for various chemical reactions and formulations.

In the realm of pharmaceutical research, 6-(2,3,5-Trichlorophenyl)nicotinonitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways and receptors, making it a valuable candidate for further investigation. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory and anti-cancer activities. The researchers found that the trichlorophenyl group played a crucial role in enhancing the compound's biological activity by improving its binding affinity to target proteins.

Beyond pharmaceutical applications, 6-(2,3,5-Trichlorophenyl)nicotinonitrile has also shown promise in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials with applications in electronics and optoelectronics. A 2020 study published in Advanced Materials demonstrated that this compound could be used as a building block for the synthesis of conjugated polymers with high charge carrier mobility. The researchers noted that the presence of the nicotinonitrile group contributed to the enhanced electronic performance of the resulting materials.

The synthesis of 6-(2,3,5-Trichlorophenyl)nicotinonitrile typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 2,3,5-trichlorobenzaldehyde with cyanoacetic acid followed by cyclization to form the desired product. This synthetic method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and handling, while 6-(2,3,5-Trichlorophenyl)nicotinonitrile is not classified as a hazardous material under current regulations, it is important to handle it with care due to its potential reactivity with certain chemicals and its low solubility in water. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The environmental impact of 6-(2,3,5-Trichlorophenyl)nicotinonitrile is another important consideration. Studies have shown that while this compound does not pose significant environmental risks under normal use conditions, proper disposal methods should be followed to prevent any potential contamination. Research into more sustainable synthesis methods and biodegradable alternatives is ongoing to further minimize environmental impact.

In conclusion, 6-(2,3,5-Trichlorophenyl)nicotinonitrile (CAS No. 1361540-43-3) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing various scientific fields.